Gabapentin Hydrochloride
Gabapentin Hydrochloride
Gabapentin HCl is a GABA analogue, used to treat seizures and neuropathic pain.Gabapentin suppresses ectopic afferent discharge activity generated from injured peripheral nerves. Gabapentin, in a range of 30 to 90 mg/kg, significantly attenuates allodynia in nerve-injured rats. Gabapentin dose-dependently inhibits the ectopic discharge activity of 15 injured sciatic afferent nerve fibers through an action on impulse generation.
Brand Name:
Vulcanchem
CAS No.:
60142-95-2
VCID:
VC0000597
InChI:
InChI=1S/C9H17NO2.ClH/c10-7-9(6-8(11)12)4-2-1-3-5-9;/h1-7,10H2,(H,11,12);1H
SMILES:
C1CCC(CC1)(CC(=O)O)CN.Cl
Molecular Formula:
C9H18ClNO2
Molecular Weight:
207.7 g/mol
Gabapentin Hydrochloride
CAS No.: 60142-95-2
APIs
VCID: VC0000597
Molecular Formula: C9H18ClNO2
Molecular Weight: 207.7 g/mol
| CAS No. | 60142-95-2 |
|---|---|
| Product Name | Gabapentin Hydrochloride |
| Molecular Formula | C9H18ClNO2 |
| Molecular Weight | 207.7 g/mol |
| IUPAC Name | 2-[1-(aminomethyl)cyclohexyl]acetic acid;hydrochloride |
| Standard InChI | InChI=1S/C9H17NO2.ClH/c10-7-9(6-8(11)12)4-2-1-3-5-9;/h1-7,10H2,(H,11,12);1H |
| Standard InChIKey | XBUDZAQEMFGLEU-UHFFFAOYSA-N |
| SMILES | C1CCC(CC1)(CC(=O)O)CN.Cl |
| Canonical SMILES | C1CCC(CC1)(CC(=O)O)CN.Cl |
| Description | Gabapentin HCl is a GABA analogue, used to treat seizures and neuropathic pain.Gabapentin suppresses ectopic afferent discharge activity generated from injured peripheral nerves. Gabapentin, in a range of 30 to 90 mg/kg, significantly attenuates allodynia in nerve-injured rats. Gabapentin dose-dependently inhibits the ectopic discharge activity of 15 injured sciatic afferent nerve fibers through an action on impulse generation. |
| Synonyms | NA |
| PubChem Compound | 6453919 |
| Last Modified | Nov 11 2021 |
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